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Compound Focus: Solanesol

CAS No.: 13190-97-1

Cat. No.: S619322

Solanesol (C4sH740) is a long-chain, unsaturated terpene alcohol predominantly found in plants of the
Solanaceae family, especially tobacco [1] [2]. Its unique structure, featuring nine non-conjugated double
bonds, is responsible for its notable biological activities, including antimicrobial, antioxidant, anti-
inflammatory, and neuroprotective effects [1] [3] [4]. The following tables summarize the key experimental

findings for its core bioactivities.

TABLE 1: Antioxidant and Anti-inflammatory Activities of Solanesol

. Experimental Dose / . .
Activity Key Effects & Mechanisms Citations

Model | Subjects Concentration

Antioxidant In vitro chemical 100 pg/mL Scavenges DPPH free radicals. [3]
assays
Mouse 30, 60, 120 Scavenges superoxide anion & [3]
microsomes mg/kg hydroxyl radicals; inhibits

microsomal lipid peroxidation.

In vitro 10-100 mg/L Absorbs UV radiation, [3]
scavenges lipid free radicals,
inhibits tyrosinase activity.
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Anti-
inflammatory

Experimental
Model | Subjects

Activity

Ethanol-induced
LO2 hepatocyte
oxidative damage

High glucose-
induced LO2
hepatocyte
oxidative damage

LPS-stimulated
RAW?264.7 cells

Carrageenan-
induced paw
edema (Rat)

CFA-induced
chronic
inflammatory pain
(Mouse)

Dose /
Concentration

10-80 M

40-160 pM

10-40 pM

1% (w/w)
topical gel

Not Specified

Key Effects & Mechanisms

Activates Keap1/Nrf2/ARE
pathway; upregulates HO-1,
GCLC, GCLM; increases SOD,
CAT, GSH-Px activities.

Promotes Nrf2 nuclear
translocation; activates
Keapl/Nrf2/ARE pathway;
upregulates HO-1, NQO1;
restores mitochondrial
membrane potential.

Induces HO-1 expression via
p38 & Akt activation; inhibits
pro-inflammatory cytokines
(e.g., IL-1B, TNF-0).

Shows significant topical anti-
inflammatory activity.

Reverses mechanical allodynia
& thermal hypersensitivity;
downregulates spinal TNF-o &
IL-1B; suppresses microglial &
astrocytic activation.

TABLE 2: Neuroprotective, Antimicrobial, and Other Activities of Solanesol

Citations

[1] [3]

[1] [3]

[3] [2]

[3] [2]

[5]
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Experimental

Activity Model / pose/ . Key Effects & Mechanisms Citations
e Concentration
Neuroprotective  Ouabain-induced 40, 80 mg/kg Activates SIRT-1 signaling; [6]
Bipolar Disorder restores Na+/K+ ATPase;
model (Rat) modulates apoptosis (1Bax,
1Caspase-3, 1Bcl-2); restores
mitochondrial ETC complexes
& neurotransmitters.
3-Nitropropionic- Not Specified Ameliorates behavioral & [2]
induced biochemical deficits; restores
Huntington's CoQ10; improves
model (Rat) mitochondrial function;
reduces oxidative stress &
inflammation.
Tramadol- Not Specified Improves neurobehavioral, [4]
induced molecular, and neurochemical
Parkinson's parameters.

model (Zebrafish)

Antimicrobial Standard & 500-1000
clinical bacterial pg/disk, 75-2250
strains mg/L

Membrane Inner 1.5 mol%

Stabilizing Mitochondrial
Membrane

E. colimembrane 1.6 mol%

Inhibits S. aureus, M. phlei, E.
coli, P. aeruginosa; weaker
activity against B. subtilis & B.
cereus.

Reduces membrane
permeability to small
hydrophilic solutes.

Improves membrane
resistance to deformation and
osmotic pressure.

Mechanisms of Action: Key Signhaling Pathways

[3]

[3]

[3]
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Solanesol exerts its primary antioxidant and anti-inflammatory effects through two well-documented

signaling pathways.

© 2026 Smolecule. All rights reserved. 4/10 Tech Support


https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.smolecule.com/products/s619322?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Solanesol

HSP90-HSF1 Complex

Releases

Transcribes

HSP70

\
\
\

\Promotes Formation
\

1

HSP90-Keapl Complex

Releases

Free Keapl

Releases

Nrf2 (Inactive)

ctivates

© 2026 Smolecule. All rights reserved. 5/10

Tech Support


https://www.smolecule.com/products/s619322?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Binds to

Antioxidant Response
Element (ARE)

HO-1, GCLC, GCLM

Antioxidant Effects

Click to download full resolution via product page

Diagram 1: Solanesol activates the Nrf2/ARE pathway via HSP90/HSF1, inducing antioxidant gene

expression.

© 2026 Smolecule. All rights reserved. 6/10 Tech Support


https://www.smolecule.com/products/s619322?utm_src=pdf-body-img
https://www.smolecule.com/products/s619322?utm_src=pdf-body
https://www.smolecule.com/products/s619322?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing

Activates

p38 / Akt

Activates

Induces Expression

Heme Oxygenase-1 (HO-1)

Pro-inflammatory Cytokines
(TNF-a, IL-1B, IL-6)

Anti-inflammatory Effects

Click to download full resolution via product page

Diagram 2: Solanesol induces HO-1 expression via p38/Akt and Nrf2, inhibiting pro-inflammatory cytokine

production.

Detailed Experimental Protocols

For researchers looking to replicate or build upon key findings, here are the methodologies from pivotal

studies.
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¢ Antioxidant Activity in Hepatocytes (L02 cells) [1] [3]

o Cell Model: Use human hepatic LO2 cells.
o Oxidative Damage Induction: Treat cells with ethanol (e.g., 200-400 mM) or high glucose
(e.g., 30-50 mM) for 24-48 hours.
o Intervention: Co-treat or pre-treat cells with solanesol (10-160 pM) dissolved in DMSO or
ethanol. Include a positive control like Trolox.
o Key Assays:
= Cell Viability: MTT or CCK-8 assay.
= ROS Levels: DCFH-DA probe measured by flow cytometry or fluorescence microscopy.
= Antioxidant Enzymes: Measure SOD, CAT, and GSH-Px activities using commercial
kits.
= Western Blot: Analyze protein levels of Nrf2, Keapl, HO-1, NQO1 in cytoplasmic and
nuclear fractions.
= PCR: Measure mRNA expression of HO-1, GCLC, GCLM.

e Anti-inflammatory Activity in Macrophages (RAW264.7 cells) [3] [2]

o Cell Model: Use murine macrophage RAW264.7 cell line.
o Inflammation Induction: Stimulate cells with LPS (e.g., 100 ng/mL - 1 ug/mL) for 6-24 hours.
o Intervention: Co-treat or pre-treat cells with solanesol (10-40 uM). Use specific inhibitors
(e.g., SB203580 for p38, LY294002 for Akt) for mechanistic studies.
o Key Assays:
= ELISA: Quantify secretion of TNF-a, IL-1[3, and IL-6 in cell culture supernatant.
= Western Blot: Analyze protein levels of HO-1, p-p38, p-Akt, and Nrf2.
= (PCR: Measure HO-1 mRNA expression.

¢ In Vivo Neuroprotective Activity (Ouabain-Induced Bipolar Disorder Model) [6]

o Animal Model: Adult Wistar rats.
o Model Induction: Administer intracerebroventricular (ICV) injections of ouabain (1 mM/0.5 pL)
over 3 days.
o Treatment: Administer solanesol (40, 80 mg/kg, orally) or lithium (as a positive control) for 28
days.
o Behavioral Tests:
= Open Field Test: Assess locomotor activity, rearing, and time spent in center.
= Forced Swim Test: Assess immobility time.
o Post-Sacrifice Analysis:
= Neurochemicals: Measure dopamine, serotonin, glutamate, and acetylcholine levels in
brain homogenates via HPLC.
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= Oxidative Stress: Assess levels of lipid peroxidation and antioxidant enzymes in brain
tissue.

= Western Blot/ELISA: Measure SIRT-1, Caspase-3, Bax, Bcl-2, and inflammatory
cytokines in brain homogenates, blood plasma, and CSF.

Current Research Limitations and Future Directions
Despite its promise, solanesol research faces several challenges that must be addressed for clinical
translation [1] [4].

e Pharmacokinetics and Toxicity: A significant lack of in vivo pharmacokinetic data (absorption,
distribution, metabolism, excretion) and comprehensive toxicity assessments exists [1] [4].

e Molecular Targets: The direct molecular targets and receptors for solanesol remain largely
unidentified [1].

¢ Delivery Challenges: Its high lipophilicity and water insolubility present formulation and delivery
hurdles [1] [7].

Future research should prioritize target deconvolution techniques, develop nanotechnology-based delivery
systems (e.g., solanesol-derived micelles) to improve bioavailability [1] [2], and conduct rigorous preclinical

in vivo studies to fill the pharmacokinetic and toxicological data gaps [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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